Cas no 2228305-36-8 (1-methyl-5-(thiolan-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(thiolan-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2228305-36-8
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 6341303
• PubChem ID: 165638989
• Update Time: 2025-05-27

1-methyl-5-(thiolan-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(thiolan-3-yl)-1H-pyrazole-4-carboxylic acid
• EN300-1741209
• 2228305-36-8

• Inchi： 1S/C9H12N2O2S/c1-11-8(6-2-3-14-5-6)7(4-10-11)9(12)13/h4,6H,2-3,5H2,1H3,(H,12,13)
• InChI Key： RLQAUYPFIRKZIN-UHFFFAOYSA-N
• SMILES： S1CCC(C2=C(C(=O)O)C=NN2C)C1

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.4Ų

Additional information on 1-methyl-5-(thiolan-3-yl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-methyl-5-(thiolan-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228305-36-8)

The compound 1-methyl-5-(thiolan-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228305-36-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This pyrazole-carboxylic acid derivative features a thiolane ring substitution, which contributes to its distinct chemical properties and potential biological activities. Researchers are particularly interested in its role as a building block for drug discovery, given its versatile scaffold that allows for further functionalization.

In recent years, the demand for heterocyclic compounds like 1-methyl-5-(thiolan-3-yl)-1H-pyrazole-4-carboxylic acid has surged due to their widespread applications in developing small-molecule therapeutics. The pyrazole core is known for its ability to interact with various biological targets, making it a valuable moiety in designing enzyme inhibitors and receptor modulators. The presence of the thiolan-3-yl group further enhances its potential as a bioisostere for sulfur-containing pharmacophores, which are critical in optimizing drug-like properties.

One of the most frequently searched questions in the context of CAS No. 2228305-36-8 revolves around its synthetic routes and scalability. Current literature suggests that this compound can be synthesized via multistep organic reactions, including cyclization and carboxylation steps. Researchers are also exploring its green chemistry alternatives to reduce environmental impact, aligning with the growing trend of sustainable pharmaceutical manufacturing. The compound's solubility and stability under physiological conditions are additional hotspots for investigation, as these factors directly influence its drug development potential.

The 1-methyl-5-(thiolan-3-yl)-1H-pyrazole-4-carboxylic acid scaffold has shown promise in preliminary studies targeting inflammatory pathways and metabolic disorders. Its structural features make it a candidate for modulating kinase activity, a key mechanism in treating diseases like diabetes and cancer. Moreover, its low toxicity profile in early-stage assays has sparked interest in its use as a lead compound for further optimization. These attributes position it as a compelling subject for high-throughput screening campaigns in academic and industrial labs.

From a commercial perspective, CAS No. 2228305-36-8 is increasingly listed in catalogs of fine chemical suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical companies. Its pricing and availability are often queried by synthetic chemists seeking reliable sources for their projects. Additionally, the compound's intellectual property landscape is under scrutiny, as patents involving its derivatives could shape future therapeutic applications.

In summary, 1-methyl-5-(thiolan-3-yl)-1H-pyrazole-4-carboxylic acid represents a fascinating intersection of chemical innovation and biomedical relevance. Its multifaceted applications—from drug design to material science—underscore its importance in contemporary research. As the scientific community continues to unravel its full potential, this compound is poised to remain a highly searched keyword in databases and academic discussions for years to come.